Cas no 2790095-60-0 (N-((4-Bromophenyl)sulfonyl)-3-methylbutanamide)

• Product Name: N-((4-Bromophenyl)sulfonyl)-3-methylbutanamide
• CAS No: 2790095-60-0
• MF: C₁₁H₁₄BrNO₃S
• MW: 320.202761173248
• CID: 5140376
• PubChem ID: 47108774
• Update Time: 2025-10-28

N-((4-Bromophenyl)sulfonyl)-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-((4-Bromophenyl)sulfonyl)-3-methylbutanamide
• F73480
• N-(4-bromophenyl)sulfonyl-3-methylbutanamide
• 2790095-60-0
• N-(4-bromobenzenesulfonyl)-3-methylbutanamide

• Inchi： 1S/C11H14BrNO3S/c1-8(2)7-11(14)13-17(15,16)10-5-3-9(12)4-6-10/h3-6,8H,7H2,1-2H3,(H,13,14)
• InChI Key： YHMHTNHUCODKGY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(NC(CC(C)C)=O)(=O)=O

Computed Properties

• Exact Mass: 318.98778g/mol
• Monoisotopic Mass: 318.98778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.6

Additional information on N-((4-Bromophenyl)sulfonyl)-3-methylbutanamide

N-((4-Bromophenyl)sulfonyl)-3-methylbutanamide (CAS 2790095-60-0): A Comprehensive Overview

N-((4-Bromophenyl)sulfonyl)-3-methylbutanamide, with the CAS number 2790095-60-0, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique sulfonamide and bromophenyl functional groups, exhibits promising potential in various applications, particularly in drug discovery and development. Its molecular structure, which includes a 3-methylbutanamide moiety, contributes to its distinct chemical properties and reactivity.

The synthesis of N-((4-Bromophenyl)sulfonyl)-3-methylbutanamide involves a series of well-established organic reactions, including sulfonylation and amidation. Researchers have explored its utility as a key intermediate in the preparation of more complex molecules, particularly those targeting specific biological pathways. The presence of the bromine atom in the 4-bromophenyl group enhances the compound's ability to participate in cross-coupling reactions, making it a valuable building block in synthetic chemistry.

One of the most intriguing aspects of N-((4-Bromophenyl)sulfonyl)-3-methylbutanamide is its potential role in the development of novel therapeutics. Recent studies have highlighted its relevance in the design of enzyme inhibitors, particularly those targeting proteases and kinases. The sulfonamide group is known for its ability to mimic natural substrates, thereby enabling the compound to interact selectively with biological targets. This property has sparked interest in its use for treating conditions such as inflammation and metabolic disorders.

In addition to its pharmaceutical applications, N-((4-Bromophenyl)sulfonyl)-3-methylbutanamide has also found use in material science. Its robust chemical structure and stability make it suitable for incorporation into advanced polymers and coatings. Researchers are investigating its potential to enhance the durability and performance of materials used in high-stress environments, such as aerospace and automotive industries.

The growing demand for N-((4-Bromophenyl)sulfonyl)-3-methylbutanamide in research and industrial applications has led to increased interest in its scalable synthesis. Recent advancements in green chemistry have focused on optimizing the production process to minimize environmental impact while maintaining high yields and purity. These efforts align with the broader trend toward sustainable and eco-friendly chemical manufacturing.

From a regulatory perspective, N-((4-Bromophenyl)sulfonyl)-3-methylbutanamide is not classified as a hazardous substance under current guidelines. However, standard laboratory safety protocols should always be followed when handling this compound, including the use of personal protective equipment and proper ventilation. Its stability under normal conditions makes it a relatively safe choice for research and development purposes.

The market for N-((4-Bromophenyl)sulfonyl)-3-methylbutanamide is expected to expand in the coming years, driven by its versatile applications and the increasing focus on precision medicine. Pharmaceutical companies and academic institutions are actively exploring its potential, leading to a rise in patent filings and scientific publications. This trend underscores the compound's significance in modern chemical research.

For researchers seeking to purchase N-((4-Bromophenyl)sulfonyl)-3-methylbutanamide, it is essential to source the compound from reputable suppliers who can provide detailed analytical data, including HPLC and NMR spectra. Ensuring high purity and consistency is critical for achieving reliable results in experimental studies. Many suppliers now offer custom synthesis services to meet specific research requirements.

In summary, N-((4-Bromophenyl)sulfonyl)-3-methylbutanamide (CAS 2790095-60-0) represents a valuable tool in both pharmaceutical and material science research. Its unique structural features and versatile reactivity make it a compound of enduring interest. As scientific understanding of its properties and applications continues to grow, so too will its role in advancing innovation across multiple disciplines.